Cas no 117919-56-9 (2-(Methoxycarbonyl)amino-4-methylpentanoic Acid)

2-(Methoxycarbonyl)amino-4-methylpentanoic acid is a protected amino acid derivative featuring a methoxycarbonyl (Moc) group on the amine functionality and a carboxyl group. This compound is particularly useful in peptide synthesis, where the Moc group serves as a temporary protecting group for the amino moiety, enabling selective deprotection under mild conditions. Its branched alkyl chain enhances solubility in organic solvents, facilitating handling in synthetic applications. The structural features of this derivative make it valuable for constructing modified peptides or as an intermediate in pharmaceutical research. Its stability under standard conditions ensures reliable performance in multi-step organic transformations.
2-(Methoxycarbonyl)amino-4-methylpentanoic Acid structure
117919-56-9 structure
Product Name:2-(Methoxycarbonyl)amino-4-methylpentanoic Acid
CAS No:117919-56-9
MF:C8H15NO4
MW:189.209002733231
CID:1207089
PubChem ID:13821105
Update Time:2025-06-08

2-(Methoxycarbonyl)amino-4-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Leucine, N-(methoxycarbonyl)-
    • 2-(methoxycarbonylamino)-4-methylpentanoic acid
    • EN300-55409
    • Moc-Leu-OH
    • 2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
    • 117919-56-9
    • G31432
    • SCHEMBL628967
    • AKOS000204186
    • Z319610352
    • AKOS016905290
    • 2-[(methoxycarbonyl)amino]-4-methylpentanoicacid
    • CS-0251624
    • 2-(Methoxycarbonyl)amino-4-methylpentanoic Acid
    • Inchi: 1S/C8H15NO4/c1-5(2)4-6(7(10)11)9-8(12)13-3/h5-6H,4H2,1-3H3,(H,9,12)(H,10,11)
    • InChI Key: NPRGOLCTGVFFGS-UHFFFAOYSA-N
    • SMILES: OC(C(CC(C)C)NC(=O)OC)=O

Computed Properties

  • Exact Mass: 189.10010796g/mol
  • Monoisotopic Mass: 189.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.6Ų

2-(Methoxycarbonyl)amino-4-methylpentanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B413105-5mg
2-[(Methoxycarbonyl)amino]-4-methylpentanoic Acid
117919-56-9
5mg
$ 50.00 2022-06-07
TRC
B413105-10mg
2-[(Methoxycarbonyl)amino]-4-methylpentanoic Acid
117919-56-9
10mg
$ 65.00 2022-06-07
TRC
B413105-50mg
2-[(Methoxycarbonyl)amino]-4-methylpentanoic Acid
117919-56-9
50mg
$ 95.00 2022-06-07
Enamine
EN300-55409-0.05g
2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
117919-56-9 95.0%
0.05g
$37.0 2025-02-20
Enamine
EN300-55409-0.1g
2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
117919-56-9 95.0%
0.1g
$55.0 2025-02-20
Enamine
EN300-55409-0.25g
2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
117919-56-9 95.0%
0.25g
$79.0 2025-02-20
Enamine
EN300-55409-0.5g
2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
117919-56-9 95.0%
0.5g
$124.0 2025-02-20
Enamine
EN300-55409-1.0g
2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
117919-56-9 95.0%
1.0g
$159.0 2025-02-20
Enamine
EN300-55409-2.5g
2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
117919-56-9 95.0%
2.5g
$314.0 2025-02-20
Enamine
EN300-55409-5.0g
2-[(methoxycarbonyl)amino]-4-methylpentanoic acid
117919-56-9 95.0%
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$465.0 2025-02-20
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